Cas no 116724-62-0 (b-D-arabino-Hexopyranoside, methyl3-[[[(2-chloroethyl)nitrosoamino]carbonyl]amino]-2,3-dideoxy-)

• Product Name: b-D-arabino-Hexopyranoside, methyl3-[[[(2-chloroethyl)nitrosoamino]carbonyl]amino]-2,3-dideoxy-
• CAS No: 116724-62-0
• MF: C₁₀H₁₈ClN₃O₆
• MW: 311.719421863556
• CID: 226220
• PubChem ID: 3088991
• Update Time: 2025-04-19

b-D-arabino-Hexopyranoside, methyl3-[[[(2-chloroethyl)nitrosoamino]carbonyl]amino]-2,3-dideoxy- Chemical and Physical Properties

Names and Identifiers

• b-D-arabino-Hexopyranoside, methyl3-[[[(2-chloroethyl)nitrosoamino]carbonyl]amino]-2,3-dideoxy-
• 1-(2-chloroethyl)-3-[(2R,3S,4R,6R)-3-hydroxy-2-(hydroxymethyl)-6-methoxyoxan-4-yl]-1-nitrosourea
• BRN 6487759
• beta-D-arabino-Hexopyranoside, methyl 3-((((2-chloroethyl)nitrosoamino)carbonyl)amino)-2,3-dideoxy-
• CHEMBL2114134
• 116724-62-0
• DTXSID20151482

• Inchi： 1S/C10H18ClN3O6/c1-19-8-4-6(9(16)7(5-15)20-8)12-10(17)14(13-18)3-2-11/h6-9,15-16H,2-5H2,1H3,(H,12,17)/t6-,7-,8-,9+/m1/s1
• InChI Key： YQYBWJPESSJLTK-BGZDPUMWSA-N
• SMILES： ClCCN(C(N[C@@H]1C[C@H](OC)O[C@H](CO)[C@H]1O)=O)N=O

Computed Properties

• Exact Mass: 311.0884130g/mol
• Monoisotopic Mass: 311.0884130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 121Ų